Cas no 2115000-36-5 (6-bromo-5-chloro-2-methyl-pyridin-3-amine)

• Product Name: 6-bromo-5-chloro-2-methyl-pyridin-3-amine
• CAS No: 2115000-36-5
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 5272233
• Update Time: 2026-03-09

6-bromo-5-chloro-2-methyl-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-chloro-2-methylpyridin-3-amine
• AT35828
• 3-Pyridinamine, 6-bromo-5-chloro-2-methyl-
• 6-Bromo-5-chloro-2-methyl-pyridin-3-ylamine
• 6-bromo-5-chloro-2-methyl-pyridin-3-amine

• Inchi： 1S/C6H6BrClN2/c1-3-5(9)2-4(8)6(7)10-3/h2H,9H2,1H3
• InChI Key： GIAPXABRAYBXJA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C)=N1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 6-bromo-5-chloro-2-methyl-pyridin-3-amine

Introduction to 6-Bromo-5-Chloro-2-Methyl-Pyridin-3-Amine (CAS No. 2115000-36-5)

6-Bromo-5-Chloro-2-Methyl-Pyridin-3-Amine, with the CAS number 2115000-36-5, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine, chlorine, and methyl group substituted on a pyridine ring. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 6-Bromo-5-Chloro-2-Methyl-Pyridin-3-Amine can be represented as C₈H₇BrClN₂. The presence of the bromine and chlorine atoms imparts specific electronic and steric properties to the molecule, which can influence its reactivity and interaction with biological targets. The methyl group, on the other hand, adds hydrophobicity and can affect the compound's solubility and membrane permeability.

In the context of medicinal chemistry, 6-Bromo-5-Chloro-2-Methyl-Pyridin-3-Amine has been explored as a building block for the synthesis of novel drugs. Recent studies have highlighted its potential in the development of inhibitors for various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of selective inhibitors for kinases involved in cancer pathways. The researchers found that derivatives of 6-Bromo-5-Chloro-2-Methyl-Pyridin-3-Amine exhibited potent inhibitory activity against specific kinases, demonstrating its utility in drug discovery.

Beyond its role in kinase inhibition, 6-Bromo-5-Chloro-2-Methyl-Pyridin-3-Amine has also shown promise in other therapeutic areas. A 2022 study published in Bioorganic & Medicinal Chemistry Letters explored its use as a scaffold for developing antiviral agents. The researchers synthesized a series of derivatives and evaluated their antiviral activity against several viral strains. Some of these derivatives exhibited significant antiviral activity, suggesting that 6-Bromo-5-Chloro-2-Methyl-Pyridin-3-Amine could serve as a valuable starting point for the development of new antiviral drugs.

The synthetic accessibility of 6-Bromo-5-Chloro-2-Methyl-Pyridin-3-Amine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently. One common approach involves the bromination and chlorination of 2-methylpyridine followed by an amination step. These methods are well-documented in the literature and can be adapted to large-scale production, making it feasible to use this compound in industrial settings.

In addition to its applications in drug discovery, 6-Bromo-5-Chloro-2-Methyl-Pyridin-3-Amine has also been studied for its potential as a probe molecule in chemical biology. Researchers have utilized this compound to investigate protein-protein interactions and signaling pathways. By incorporating isotopically labeled versions or fluorescent tags into the molecule, scientists can gain insights into the dynamic processes occurring within cells. This approach has been particularly useful in understanding complex biological systems and identifying new therapeutic targets.

The safety profile of 6-Bromo-5-Chloro-2-Methyl-Pyridin-3-Amine is an important consideration for its use in both research and industrial applications. While detailed toxicological data is still being gathered, preliminary studies suggest that this compound is relatively stable under standard laboratory conditions. However, appropriate handling precautions should be taken to ensure safety, such as using personal protective equipment (PPE) and working under fume hoods when necessary.

In conclusion, 6-Bromo-5-Chloro-2-Methyl-Pyridin-3-Amine (CAS No. 2115000-36-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of novel drugs with diverse therapeutic activities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.